2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside-1,2,3,4,5,6-13C6

• IUPAC Name: (2R,3R,4S,5S,6R)-2-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-6-(hydroxy(113C)methyl)(2,3,4,5,6-13C5)oxane-3,4,5-triol
• InChI: InChI=1S/C24H47NO7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(27)18(25)17-31-24-23(30)22(29)21(28)20(16-26)32-24/h14-15,18-24,26-30H,2-13,16-17,25H2,1H3/b15-14+/t18-,19+,20+,21+,22-,23+,24+/m0/s1/i16+1,20+1,21+1,22+1,23+1,24+1
• InChI Key: HHJTWTPUPVQKNA-DBGPLVPSSA-N
• Canonical SMILES: CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)N)O
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO[13C@H]1[13C@@H]([13C@H]([13C@@H]([13C@H](O1)[13CH2]O)O)O)O)N)O
• Molecular Formula: C24H47NO7
• Molecular Weight: 467.6 g/mol

Description

The compound “2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside-1,2,3,4,5,6-13C6” is also known as 13C6 Glucosylsphingosine (d18:1). It is an isotopically enriched form of 1-beta-D-glucosylsphingosine. This compound is intended for use as an internal standard for the quantification of 1-beta-D-glucosylsphingosine by GC- or LC-MS.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 467.6. Other physical and chemical properties are not available in the search results.

Scientific Research Applications

Conformational Analysis

Research by Olsson et al. (2008) focused on the conformational analysis of beta-linked glucobioses, revealing insights into the solution conformations of disaccharides and the effects of glycosidic linkage conformation on their physical and chemical properties. This study contributes to understanding the structural behavior of glycosidic bonds in complex carbohydrates (Olsson, Serianni, & Stenutz, 2008).

Synthesis and Characterization of Glycosphingolipids

Gao et al. (2001) isolated and characterized new glycosphingolipids from Polyporus ellisii, contributing to the understanding of the structural diversity and biological function of glycosphingolipids, which play crucial roles in cell membrane structure and signaling (Gao, Hu, Dong, & Liu, 2001).

Development of New Methodologies for Aminosugars and Glycolipids Synthesis

The research by Ueda et al. (2009) and Kawabata et al. (2007) on the regioselective acylation of carbohydrates opens up new possibilities for the synthesis of modified aminosugars and glycolipids, which are important for various biological and pharmacological applications (Ueda, Muramatsu, Mishiro, Furuta, & Kawabata, 2009); (Kawabata, Muramatsu, Nishio, Shibata, & Schedel, 2007).